
Methyl 2-hydroxycyclohexanecarboxylate: Discovery, Syn

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Methyl 2-hydroxycyclohexanecarboxylate

CAS No.: 20027-13-8

Cat. No.: B7798559

Get Quote

Abstract Methyl 2-hydroxycyclohexanecarboxylate is a versatile β-hydroxy ester that has garnered significant attention across multiple scientific di

(APIs) to serving as a novel scaffold in the flavor and fragrance industry. This whitepaper provides an in-depth technical analysis of its chemical prope

its primary synthetic pathways.

Chemical Identity and Quantitative Properties
Methyl 2-hydroxycyclohexanecarboxylate (Molecular Formula: C8H14O3) is a derivative of cyclohexanecarboxylic acid wherein the carboxyl group

cyclohexane ring[1]. The bifunctional nature of this molecule—containing both a hydrogen-bond donor (hydroxyl) and an acceptor (ester)—dictates its

The compound exists as two primary diastereomers: the cis-isomer and the trans-isomer. The stereochemical orientation fundamentally alters the mo

conformation to minimize 1,3-diaxial steric strain, whereas the cis-isomer adopts an axial-equatorial conformation stabilized by intramolecular hydroge

Table 1: Quantitative Chemical Properties
Property Value

IUPAC Name Methyl 2-hydroxycyclohexane-1-carboxylate

Molecular Formula C8H14O3

Molecular Weight 158.19 g/mol

CAS Number (Unspecified Stereochemistry) 2236-11-5

CAS Number (Cis-isomer) 936-03-8

CAS Number (Trans-isomer) 936-04-9

Topological Polar Surface Area (TPSA) 46.5 Å²

XLogP3 1.4

Olfactory Discovery: The Quest for Salicylate Analogues
Salicylates (such as benzyl, hexyl, and amyl salicylate) are ubiquitous in the fragrance industry, with thousands of metric tons consumed annually[8]. 

persistence of traditional salicylates has necessitated the discovery of safer, high-fidelity analogues[8].

In 2014, Jean-Marc Gaudin published a seminal study detailing the rational design of new odorants possessing salicylate notes[9]. Rather than relying

dimensional structural similarity. They postulated that the spatial geometry of the intramolecular hydrogen bond between the phenol and ester groups

Methyl 2-hydroxycyclohexanecarboxylate was synthesized as a cis/trans (90:10) mixture and subjected to sensory characterization via GC-Olfacto

characterized by watery, floral, and subtle vanilla nuances, thereby validating the 3D structural hypothesis and establishing this scaffold as a viable co
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Logical workflow for the rational discovery of salicylate odorant analogues.

Synthetic Methodologies and Mechanistic Causality
The synthesis of methyl 2-hydroxycyclohexanecarboxylate requires precise control over chemoselectivity and stereochemistry[10]. Below are two 
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Primary synthetic routes to methyl 2-hydroxycyclohexanecarboxylate.

Protocol A: Chemoselective Reduction of Methyl 2-oxocyclohexanecarboxylate
Causality & Logic: To convert the β-keto ester to a β-hydroxy ester, the reducing agent must selectively attack the ketone while ignoring the ester. Lith

groups to yield a diol. Sodium borohydride (NaBH4) is selected because it is a milder nucleophilic hydride source that selectively reduces the more el

Step-by-Step Procedure:

Solvation: Dissolve 1.0 equivalent of methyl 2-oxocyclohexanecarboxylate in anhydrous methanol to achieve a 0.5 M concentration. Methanol acts 

intermediate.

Thermal Control: Submerge the reaction flask in an ice bath to reach 0 °C. Hydride reductions are exothermic; chilling prevents thermal runaway an

Hydride Addition: Add 0.5 equivalents of NaBH4 in small, controlled portions over 30 minutes[11]. Slow addition manages the evolution of hydrogen

In-Process Control (IPC): Stir the mixture for 2 hours, allowing it to slowly warm to room temperature. Monitor the reaction via GC-FID or TLC (Hex

the starting material peak is completely absent.

Quenching: Carefully introduce saturated aqueous NH4Cl. The mild acidity of NH4Cl safely decomposes unreacted NaBH4 and hydrolyzes the bor

Isolation: Extract the aqueous layer with dichloromethane (3x). Wash the combined organic phases with brine, dry over anhydrous Na2SO4, and co

Protocol B: Catalytic Hydrogenation of Methyl Salicylate
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Causality & Logic: Direct hydrogenation of the aromatic ring of methyl salicylate yields the target cyclohexane derivative. Rhodium on Alumina (Rh/Al2

harsh conditions that can trigger hydrogenolysis (cleavage) of the C-OH bond. Rh/Al2O3 efficiently saturates the arene at lower temperatures while p

Step-by-Step Procedure:

Preparation: In a high-pressure Parr reactor, dissolve methyl salicylate in methanol.

Catalyst Loading: Add 5 wt% of 5% Rh/Al2O3 catalyst[13]. Purge the vessel three times with nitrogen gas, followed by three times with hydrogen g

catalyst oxidation.

Pressurization: Pressurize the reactor to 3.74 MPa (approximately 540 psi) with hydrogen[13].

Reaction Monitoring: Agitate the mixture at room temperature for 18 hours. The reaction is self-validating via pressure metrics; cessation of hydroge

Filtration: Vent the hydrogen safely and purge the system with nitrogen. Filter the mixture through a pad of diatomaceous earth (Celite)[13]. Celite t

filter paper and igniting upon exposure to air.

Purification: Concentrate the filtrate under reduced pressure to remove methanol. Purify the residue via Kugelrohr short-path distillation (80-100 °C

Conclusion and Future Trajectories
Methyl 2-hydroxycyclohexanecarboxylate serves as a critical bridge between theoretical stereochemistry and applied industrial chemistry. Its ration

modeling in fragrance chemistry[9]. Furthermore, its reliable synthesis via chemoselective reduction[11] or catalytic hydrogenation[13] ensures its con

ingredients (APIs)[10] and advanced biodegradable polymers[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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